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Compound of Interest

Compound Name: Decyl octadec-9-enoate

Cat. No.: B15147439 Get Quote

This technical guide provides a comprehensive overview of decyl octadec-9-enoate, including

its chemical identity, physicochemical properties, synthesis, and analytical characterization.

This document is intended for researchers, scientists, and professionals in the fields of

chemistry and drug development.

Chemical Identity
IUPAC Name: decyl (9Z)-octadec-9-enoate[1]

Synonyms:

Decyl oleate[1]

Decyloleate

Decyl 9-octadecenoate[1]

9-Octadecenoic acid, decyl ester[1]

Oleic acid, decyl ester[1]

Cetiol V

Ceraphyl 140A[1]
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Physicochemical Properties
The quantitative physicochemical properties of decyl octadec-9-enoate are summarized in the

table below.

Property Value Reference

Molecular Formula C28H54O2 [1][2]

Molecular Weight 422.73 g/mol [1][2]

Appearance Yellowish, transparent liquid [2][3]

Odor Characteristic [2]

Density 0.8500-0.8900 g/cm³ at 25°C [2]

Refractive Index 1.4525-1.4556 at 25°C [2]

Acid Value ≤ 1.0 mg KOH/g [2]

Saponification Number 130 - 145 mg KOH/g [2]

Iodine Number 50 - 65 [2]

Solubility

Practically insoluble in water;

miscible with ethanol,

chloroform, and light

petroleum.

[2]

Experimental Protocols
Decyl octadec-9-enoate is synthesized by the esterification of oleic acid with decanol.[3] Both

chemical and enzymatic methods can be employed.

3.1.1. Chemical Synthesis (Acid-Catalyzed)

This protocol is based on general acid-catalyzed esterification procedures.

Materials:

Oleic acid
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Decanol

Sulfuric acid (concentrated) or p-toluenesulfonic acid (catalyst)

Sodium bicarbonate solution (5% w/v)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate or sodium sulfate

Organic solvent (e.g., toluene or hexane)

Equipment:

Round-bottom flask

Dean-Stark apparatus or reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

To a round-bottom flask, add oleic acid and a slight molar excess of decanol (e.g., 1:1.2

molar ratio).

Add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid (e.g., 1-2%

by weight of oleic acid).

Set up the apparatus for reflux with a Dean-Stark trap to remove the water formed during

the reaction.

Heat the mixture to reflux with vigorous stirring. The reaction progress can be monitored

by thin-layer chromatography (TLC) or by measuring the amount of water collected.
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Once the reaction is complete (typically after several hours), allow the mixture to cool to

room temperature.[4]

Dilute the reaction mixture with an organic solvent like hexane.

Transfer the mixture to a separatory funnel and wash sequentially with water, 5% sodium

bicarbonate solution (to neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate the solvent using a rotary evaporator to yield the crude decyl octadec-9-
enoate.

The crude product can be further purified by vacuum distillation.

3.1.2. Enzymatic Synthesis

This method offers a greener alternative using lipase as a catalyst.

Materials:

Oleic acid

Decanol

Immobilized lipase (e.g., Novozym 435)

Equipment:

Shaking incubator or stirred reactor

Procedure:

Combine oleic acid and decanol in a suitable molar ratio (e.g., 1:2) in a reaction vessel.

Add the immobilized lipase (e.g., 1-5% by weight of the reactants).

Incubate the mixture at a controlled temperature (e.g., 40-60°C) with constant agitation for

a specified period (e.g., 1-24 hours).
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After the reaction, the immobilized enzyme can be recovered by filtration for reuse.

The product can be purified as described in the chemical synthesis protocol (washing

steps may be less rigorous due to the absence of a strong acid catalyst).

3.2.1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a standard technique for assessing the purity and confirming the identity of decyl
octadec-9-enoate.

Sample Preparation:

The sample is typically diluted in a suitable solvent such as hexane or isooctane.

Instrumentation and Conditions (Typical):

Gas Chromatograph: Equipped with a capillary column suitable for fatty acid ester analysis

(e.g., DB-5ms).

Injector: Split/splitless injector, operated at a high temperature (e.g., 250°C).

Oven Temperature Program: A temperature gradient is used to separate components, for

example, starting at a lower temperature and ramping up to a higher temperature (e.g.,

150°C to 300°C).

Carrier Gas: Helium at a constant flow rate.

Mass Spectrometer: Operated in electron ionization (EI) mode. The mass spectrum will

show a molecular ion peak and characteristic fragmentation patterns that can be used to

confirm the structure.

3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are used to elucidate the chemical structure of decyl octadec-
9-enoate.

Sample Preparation:
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Dissolve a small amount of the purified ester in a deuterated solvent (e.g., CDCl₃).

Expected ¹H NMR Signals:

A triplet around 5.3-5.4 ppm corresponding to the two protons on the C9 and C10 double

bond.

A triplet around 4.0-4.1 ppm corresponding to the two protons on the carbon of the decyl

chain attached to the ester oxygen.

Multiplets around 2.0-2.3 ppm corresponding to the protons on the carbons adjacent to the

double bond and the carbonyl group.

A series of multiplets and broad signals between 1.2-1.7 ppm corresponding to the

numerous methylene groups in the oleic acid and decyl chains.

Triplets around 0.8-0.9 ppm corresponding to the terminal methyl groups of both chains.

Expected ¹³C NMR Signals:

A peak around 174 ppm for the carbonyl carbon of the ester.

Peaks around 129-130 ppm for the two carbons of the double bond.

A peak around 64-65 ppm for the carbon of the decyl chain attached to the ester oxygen.

A series of peaks between 22-34 ppm for the various methylene carbons.

A peak around 14 ppm for the terminal methyl carbons.

Signaling Pathways and Biological Relevance
While fatty acids and their derivatives are known to act as signaling molecules in various

biological pathways, specific signaling cascades directly involving decyl octadec-9-enoate are

not well-documented in publicly available literature. Fatty acid esters can influence membrane

fluidity and act as precursors for other signaling molecules. Oleic acid itself has been shown to

modulate signaling pathways related to metabolism and inflammation. Further research is
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needed to elucidate the specific biological roles and signaling pathways of decyl octadec-9-
enoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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